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Compound of Interest

Compound Name:
Thalidomide-5-PEG3-NH2

hydrochloride

Cat. No.: B15389881 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Thalidomide-5-PEG3-NH2
hydrochloride, a crucial building block in the development of Proteolysis Targeting Chimeras

(PROTACs). This molecule serves as a ligand for the E3 ubiquitin ligase Cereblon (CRBN),

enabling the targeted degradation of specific proteins of interest.

Core Properties and Data
Thalidomide-5-PEG3-NH2 hydrochloride is a synthetic compound featuring a thalidomide

moiety linked to a three-unit polyethylene glycol (PEG) chain terminating in an amine group,

provided as a hydrochloride salt. These features make it a versatile tool for conjugation to a

ligand that binds a target protein, thereby creating a PROTAC.

Table 1: Physicochemical Properties of Thalidomide-5-PEG3-NH2 Hydrochloride
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Property Value Source

CAS Number 2761385-81-1 [1]

Molecular Formula C₁₉H₂₄ClN₃O₇ [1]

Molecular Weight 441.86 g/mol [1]

Appearance White to off-white solid

Purity >97% [1]

Solubility Soluble in DMSO

Storage Conditions

Store at -20°C, sealed, away

from moisture and light. In

solvent, store at -80°C.

Mechanism of Action: PROTAC-Mediated Protein
Degradation
Thalidomide-5-PEG3-NH2 hydrochloride functions as the E3 ligase-recruiting component of

a PROTAC. The thalidomide portion of the molecule binds to the Cereblon (CRBN) subunit of

the Cullin-RING E3 ubiquitin ligase complex. When this molecule is part of a PROTAC, which

also includes a ligand for a target protein, it facilitates the formation of a ternary complex

between the target protein, the PROTAC, and the E3 ligase complex.

This proximity, induced by the PROTAC, leads to the polyubiquitination of the target protein by

the E3 ligase. The polyubiquitin chain acts as a signal for the proteasome, the cell's protein

degradation machinery, to recognize and degrade the target protein.

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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